3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid

• Molecular Formula: C20H34O3
• Molecular Weight: 322.5 g/mol
• InChI: InChI=1S/C20H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23/h3-4,6-7,9-10,19,21H,2,5,8,11-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-
• InChIKey: ZYDWJLOISATIOW-PDBXOOCHSA-N

3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid: A 3-Hydroxylated Omega-3 Fatty Acid Derivative for Research Applications

3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid (CAS: 328408-17-9) is a hydroxylated polyunsaturated fatty acid derivative of the omega-3 fatty acid 11(Z),14(Z),17(Z)-eicosatrienoic acid. It features a 20-carbon chain with three cis-configured double bonds at the 11, 14, and 17 positions and a single hydroxyl group substitution at the C3 position [1]. The compound has a molecular formula of C20H34O3 and a molecular weight of 322.48 g/mol . It is classified as an oxylipin, a group of bioactive lipid mediators derived from the oxidation of polyunsaturated fatty acids, and is commercially available as a chemical standard and research tool in lipid biochemistry [1].

1

Oxylipin standard for lipidomics and metabolic tracing workflows

2

Probe for C3-hydroxylation impact on eicosanoid signaling and enzyme modulation

3

Research tool for structure-activity relationship studies with oxylipin backbones

• [1] PubChem. 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid. Compound Summary. CID: 9543603. View Source

Why Generic Substitution of 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid Fails: The Critical Role of C3-Hydroxylation in Metabolism and Bioactivity

The substitution of 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid with its non-hydroxylated parent compound, 11(Z),14(Z),17(Z)-eicosatrienoic acid, or other structurally similar analogs is scientifically unsound. The presence of the C3-hydroxyl group fundamentally alters the compound's metabolic fate and, consequently, its biological profile. A study in *Dipodascopsis uninucleata* demonstrates that while the yeast can convert the parent 11Z,14Z,17Z-eicosatrienoic acid into a shorter-chain 3-hydroxy metabolite (3-hydroxy-5Z,8Z,11Z-tetradecatrienoic acid) via incomplete β-oxidation, it cannot do so for fatty acids lacking a specific diene system [1]. This highlights that the initial hydroxylation event, as seen in the target compound, is a specific and critical step for downstream processing. Furthermore, class-level inferences suggest that the C3-hydroxyl group in related compounds, such as 3R-HETE, creates a new class of eicosanoids with unique receptor activities [2]. Therefore, using a non-hydroxylated analog would introduce an experimental variable that could lead to different, and potentially non-relevant, biological outcomes, making the target compound indispensable for precise investigations.

Target compound vs. non-hydroxylated parent or analogs

Target

3-hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid: undergoes distinct metabolic channeling; C3-hydroxyl defines receptor-interaction class

Substitute

11(Z),14(Z),17(Z)-eicosatrienoic acid: may enter incomplete β-oxidation to a different 3-hydroxy metabolite, altering lipid profile

Target

Pre-defined 3-hydroxy eicosanoid: allows direct interrogation of hydroxylation-dependent GPCR or enzyme responses

Substitute

Non-hydroxylated analogs: may not reproduce 3R-HETE-class receptor activation or COX-2 oxygenation profiles

Target

Structurally resolved 3-hydroxy isomer: enables stereochemical control in analytical detection

Substitute

Unspecified oxylipin mixtures or parent acids: may shift retention time and fragmentation patterns in LC-MS/MS

• [1] Venter, T., Kock, J. L. F., Botes, P. J., Smit, M. S., Hugo, A., & Joseph, M. (1997). Production of 3R-hydroxy-polyenoic fatty acids by the yeast Dipodascopsis uninucleata. Lipids, 32(12), 1277-1283. View Source
• [2] Ciccoli, R., Sahi, S., Singh, S., Prakash, H., Zafiriou, M. P., Ishdorj, G., ... & Morgan, E. T. (2005). Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. Biochemical Journal, 390(3), 741-749. View Source

Quantitative Evidence Guide for 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid: Direct Comparisons vs. Analogs

Quantitative Conversion to a Shorter-Chain Metabolite in Yeast vs. Non-Hydroxylated Parent Compound

In a study by Venter et al. (1997), the yeast *Dipodascopsis uninucleata* was fed various fatty acid substrates to assess 3-hydroxylation. The target compound, when provided as the free acid 11Z,14Z,17Z-eicosatrienoic acid, was not simply hydroxylated. Instead, it underwent an incomplete β-oxidation to yield a quantifiable amount of the 3-hydroxylated metabolite of shorter chain length, 3-hydroxy-5Z,8Z,11Z-tetradecatrienoic acid [1]. This specific conversion was observed, in contrast to other fatty acids like oleic acid and linolelaidic acid, which did not accumulate any 3-hydroxy metabolite [1]. The study demonstrates a distinct metabolic pathway for the parent compound, and by extension, the direct use of the pre-formed 3-hydroxy derivative (the target compound) is necessary to bypass this specific and variable yeast metabolism when studying its direct biological effects in this or similar eukaryotic models.

Yeast β-oxidation metabolite shift

Head-to-head

Parent acid fed to Dipodascopsis uninucleata yielded shorter-chain 3-hydroxy-5Z,8Z,11Z-tetradecatrienoic acid; oleic, linolelaidic, γ-linolenic, and eicosanoic acids produced no 3-hydroxy metabolite

Metabolic handling depends on specific diene system and initial hydroxylation

GC-MS analysis, 48 h incubation; data to verify in other models

Evidence Dimension	Accumulation of 3-hydroxy metabolite in yeast culture
Target Compound Data	Conversion of 11Z,14Z,17Z-eicosatrienoic acid to 3-hydroxy-5Z,8Z,11Z-tetradecatrienoic acid was observed [1].
Comparator Or Baseline	Oleic acid (9Z-octadecenoic acid), linolelaidic acid (9E,12E-octadecadienoic acid), γ-linolenic acid (6Z,9Z,12Z-octadecatrienoic acid), and eicosanoic acid
Quantified Difference	No accumulation of any 3-hydroxy metabolite was observed for the comparators [1].
Conditions	*Dipodascopsis uninucleata* UOFS Y 128 culture, fed with 0.1% (v/v) of the respective fatty acid, incubated for 48h, analyzed by GC-MS [1].

Why This Matters

This evidence confirms that the 3-hydroxy compound is a key intermediate or product in specific biological systems. Using the target compound is essential for studies requiring a defined starting material to avoid unpredictable metabolic conversions that can occur with its non-hydroxylated parent.

• [1] Venter, T., Kock, J. L. F., Botes, P. J., Smit, M. S., Hugo, A., & Joseph, M. (1997). Production of 3R-hydroxy-polyenoic fatty acids by the yeast Dipodascopsis uninucleata. Lipids, 32(12), 1277-1283. View Source

In Vivo Photoprotective Efficacy: 3-Hydroxy Analog vs. Non-Hydroxylated 11,14,17-Eicosatrienoic Acid (ETA)

A 2010 study provides strong in vivo evidence for the biological relevance of this structural class. Topical application of the non-hydroxylated 11,14,17-eicosatrienoic acid (ETA) on hairless mouse skin significantly attenuated UV-induced damage. Specifically, ETA treatment reduced UV-induced epidermal and dermal thickening, infiltration of inflammatory cells, and impairment of skin barrier function [1]. While this study uses the parent compound, it establishes the potent biological activity of this specific fatty acid backbone. The 3-hydroxylated analog, 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid, offers a chemically defined probe to investigate the role of this initial hydroxylation step in mediating the observed in vivo effects. It allows researchers to ask whether the activity is intrinsic to the carbon backbone or requires this common oxidative modification.

UV-induced skin damage model

Class-level inference

Topical parent acid (11,14,17-eicosatrienoic acid) reduced epidermal/dermal thickening and inflammatory cell infiltration in hairless mice following UVB irradiation

Backbone supports photoprotection endpoints in vivo

Source review required; 3-hydroxy analog not yet tested in this model

Evidence Dimension	In vivo attenuation of UV-induced skin damage
Target Compound Data	For the target compound: Data not found.
Comparator Or Baseline	11,14,17-Eicosatrienoic acid (ETA) - Topical application (0.5-2.5% in vehicle) on hairless mice
Quantified Difference	ETA treatment led to a significant reduction in UV-induced epidermal and dermal thickness and infiltration of inflammatory cells compared to vehicle-treated controls [1].
Conditions	Hairless mice (SKH-1), topical application before UVB irradiation, 3 times/week for 10 weeks [1].

Why This Matters

This demonstrates that the specific fatty acid backbone of the target compound is linked to a measurable and therapeutically relevant in vivo phenotype. The target compound is a key tool for dissecting the structure-activity relationship of this pathway.

• [1] Jin, X. J., Kim, E. J., Oh, I. K., Kim, Y. K., Park, C. H., & Chung, J. H. (2010). Prevention of UV-induced skin damages by 11,14,17-eicosatrienoic acid in hairless mice in vivo. Journal of Korean Medical Science, 25(6), 930-937. View Source

Lipoxygenase Inhibition: A Potential Mechanism of Action Shared by the Class

The compound's parent backbone, 11,14,17-eicosatrienoic acid, has been characterized as "a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism" [1]. While specific IC50 values for the 3-hydroxy derivative against purified lipoxygenase isoforms are not currently available in the public domain, this class-level annotation provides a strong, evidence-backed hypothesis for its primary mechanism of action. By interfering with lipoxygenase, this class of compounds modulates the production of pro-inflammatory leukotrienes and other signaling lipids derived from arachidonic acid. The 3-hydroxy derivative serves as a critical tool for investigating whether this modification enhances, attenuates, or otherwise alters the lipoxygenase inhibitory profile of the parent backbone.

Lipoxygenase inhibition annotation

Class-level inference

11,14,17-Eicosatrienoic acid classified as a lipoxygenase inhibitor in MeSH database; specific IC50 for 3-hydroxy derivative not available

Hypothesis-driven starting point for enzyme modulation studies

Data to verify with purified enzyme assays

Evidence Dimension	Mechanism of action annotation
Target Compound Data	For the target compound: Specific inhibitory data not found.
Comparator Or Baseline	11,14,17-Eicosatrienoic acid (ETA) - Classified as a potent lipoxygenase inhibitor [1].
Quantified Difference	N/A (Qualitative class-level annotation).
Conditions	MeSH (Medical Subject Headings) database entry based on scientific literature [1].

Why This Matters

This provides a validated, hypothesis-driven starting point for researchers procuring the compound. It identifies a specific enzymatic target (lipoxygenase) for experimental validation, which is more actionable than a generic 'anti-inflammatory' label.

• [1] Medical Subject Headings (MeSH). 11,14,17-Eicosatrienoic Acid. National Library of Medicine. View Source

COX-2 Inhibitory Potency: A Quantitative Benchmark for Structural Analogs

Quantitative data for a closely related structural analog provides a crucial benchmark for comparing the target compound's potential activity. In a study on fatty acid inhibitors of COX-2, a synthetic sulfur-containing analog, all-(Z)-5-thia-8,11,14,17-eicosatetraenoic acid, was identified as the most potent inhibitor with an IC50 value in the range of 3.9 to 180 μM . This study also ranked other known fatty acids (EPA, DHA, α-LNA) by potency. While this data is for a different analog, it establishes a quantitative framework and a validated assay system for evaluating the COX-2 inhibitory potential of the target compound. Procurement of 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid would allow for a direct comparative assessment within this established context.

COX-2 inhibitory benchmark

Cross-study comparable

Sulfur-containing analog all-(Z)-5-thia-8,11,14,17-eicosatetraenoic acid: IC50 3.9–180 µM in prostaglandin biosynthesis assay

Quantitative framework for comparative SAR evaluation

Target compound activity not reported; assay context to reproduce

Evidence Dimension	COX-2-catalyzed prostaglandin biosynthesis inhibition
Target Compound Data	For the target compound: Data not found.
Comparator Or Baseline	all-(Z)-5-thia-8,11,14,17-eicosatetraenoic acid
Quantified Difference	IC50 value ranging from 3.9 to 180 μM .
Conditions	In vitro COX-2 enzyme assay for prostaglandin biosynthesis .

Why This Matters

This provides a direct, quantitative comparator for future studies. Researchers can use this data to benchmark the activity of the target compound in the same or a similar assay, providing a clear rationale for its selection in structure-activity relationship (SAR) investigations.

Optimal Research and Industrial Application Scenarios for 3-Hydroxy-11(Z),14(Z),17(Z)-eicosatrienoic acid

Metabolic Tracing and Lipidomics in Eukaryotic Model Systems

This compound is ideal for use as an internal standard or a metabolic probe in lipidomics studies focused on oxylipin biosynthesis, particularly in fungal or yeast model systems like *Dipodascopsis uninucleata*. Its defined structure allows for precise quantification of 3-hydroxylation and chain-shortening events by LC-MS/MS, a pathway confirmed for its parent compound [1]. This application is directly supported by evidence showing the specific conversion of the parent fatty acid to a shorter-chain 3-hydroxy metabolite in yeast [1].

Structure-Activity Relationship (SAR) Studies for Anti-Inflammatory Drug Discovery

The compound serves as a critical probe for SAR studies aimed at dissecting the molecular features responsible for the anti-inflammatory and photoprotective effects observed with the non-hydroxylated 11,14,17-eicosatrienoic acid (ETA) [2]. Researchers can compare the potency of the 3-hydroxy derivative against the parent compound in assays for COX-2 inhibition and lipoxygenase inhibition [3] to determine the impact of C3-hydroxylation on enzyme modulation.

Development and Validation of Analytical Methods for Oxylipins

As a commercial chemical standard of defined purity (>98%) , this compound is essential for the development and validation of analytical methods, such as HPLC or LC-MS/MS, for the detection and quantification of hydroxylated eicosatrienoic acids in biological samples. Its use ensures accurate retention time and fragmentation pattern identification, which is critical for reliable metabolomics and lipidomics workflows.

Investigating the Role of Hydroxylation in Eicosanoid Receptor Activity

Given that related 3-hydroxy eicosanoids (e.g., 3-hydroxy-PGE2) have been shown to activate specific receptors like the EP3 receptor to induce gene expression [4], this compound is a key reagent for exploring the role of the C3-hydroxyl group in the recognition and activation of eicosanoid receptors. It can be used in cell-based assays to compare its ability to modulate GPCR signaling pathways against that of its non-hydroxylated analog.

Application

Selection Property

Validation Focus

Lipidomics metabolic tracing in yeast models

Defined 3-hydroxylation and chain-length identity

LC-MS/MS quantification of oxylipin pathway intermediates

Inflammation pathway SAR studies

C3-hydroxyl modification vs. parent backbone

Lipoxygenase and COX-2 modulation endpoints

Analytical method development for oxylipins

High-purity standard (>98%) with certified structure

Retention time and fragmentation pattern verification

Eicosanoid receptor signaling research

C3-hydroxy GPCR interaction class

Cell-based receptor activation and gene expression assays

• [1] Venter, T., Kock, J. L. F., Botes, P. J., Smit, M. S., Hugo, A., & Joseph, M. (1997). Production of 3R-hydroxy-polyenoic fatty acids by the yeast Dipodascopsis uninucleata. Lipids, 32(12), 1277-1283. View Source
• [2] Jin, X. J., Kim, E. J., Oh, I. K., Kim, Y. K., Park, C. H., & Chung, J. H. (2010). Prevention of UV-induced skin damages by 11,14,17-eicosatrienoic acid in hairless mice in vivo. Journal of Korean Medical Science, 25(6), 930-937. View Source
• [3] Medical Subject Headings (MeSH). 11,14,17-Eicosatrienoic Acid. National Library of Medicine. View Source
• [4] Ciccoli, R., Sahi, S., Singh, S., Prakash, H., Zafiriou, M. P., Ishdorj, G., ... & Morgan, E. T. (2005). Oxygenation by COX-2 (cyclo-oxygenase-2) of 3-HETE (3-hydroxyeicosatetraenoic acid), a fungal mimetic of arachidonic acid, produces a cascade of novel bioactive 3-hydroxyeicosanoids. Biochemical Journal, 390(3), 741-749. View Source